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Compound of Interest

Compound Name: Lenumlostat

Cat. No.: B8075249 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling of

Lenumlostat, a potent, selective, and orally bioavailable lysyl oxidase-like 2 (LOXL2) inhibitor.

[1] Given that specific handling protocols for Lenumlostat are not readily available, this

guidance is based on best practices for handling potent, hazardous research compounds and

should be used in conjunction with your institution's safety protocols and a thorough risk

assessment.

Physicochemical and Inhibitory Data
A summary of the available quantitative data for Lenumlostat is provided below for easy

reference.

Property Value Source

Synonyms PAT-1251, GB2064 [1][2][3]

Molecular Formula C18H17F4N3O3 [4]

Molecular Weight 399.34 g/mol [4]

IC50 (hLOXL2)
0.71 µM (in human whole

blood assays)
[1]

IC50 (hLOXL3) 1.17 µM [2][3]
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Personal Protective Equipment (PPE)
Due to the potent nature of Lenumlostat, stringent measures must be taken to avoid

exposure. The following PPE is recommended as a minimum when handling this compound.

PPE Category Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves.

Provides a robust barrier

against skin contact and

absorption. Double-gloving is a

standard practice for handling

hazardous compounds.

Eye Protection
Chemical safety goggles or a

full-face shield.

Protects against splashes,

aerosols, and airborne

particles that could come into

contact with the eyes.

Lab Coat

Disposable, fluid-resistant

gown with long sleeves and

tight-fitting cuffs.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

A properly fitted N95 respirator

or higher, especially when

handling the powdered form or

when there is a risk of aerosol

generation.

Minimizes the risk of

inhalation, a primary route of

exposure for potent

compounds.

Operational Handling Plan: A Step-by-Step Guide
This section outlines a procedural workflow for the safe handling of Lenumlostat from receipt

to disposal.

Receiving and Storage
Inspection: Upon receipt, visually inspect the container for any signs of damage or leakage.

If compromised, follow your institution's emergency spill procedures.
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Storage: Store Lenumlostat in a clearly labeled, sealed container in a designated, secure,

and well-ventilated area away from incompatible materials. Recommended storage is at

-20°C for up to one month or -80°C for up to six months.[3]

Preparation and Handling
Controlled Environment: All handling of Lenumlostat, especially the solid form, should be

conducted in a certified chemical fume hood or a biological safety cabinet to minimize

inhalation exposure.[5][6]

Weighing: When weighing the powdered form, use a containment balance or a balance

enclosure within the fume hood to prevent dissemination of the powder.

Dissolving: When preparing solutions, add the solvent to the solid Lenumlostat slowly to

avoid splashing.

Emergency Procedures
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15

minutes, holding the eyelids open.

Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen.

Ingestion: Do NOT induce vomiting. Seek immediate medical attention.

Spills: In case of a spill, evacuate the immediate area. Use a spill kit designed for hazardous

chemicals. Absorb the spill with an inert material, and place the contaminated material in a

sealed container for disposal.

Disposal Plan
All waste contaminated with Lenumlostat, including empty containers, used PPE, and spill

cleanup materials, must be treated as hazardous waste.
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Segregation: Collect all Lenumlostat waste in a dedicated, clearly labeled, and sealed

hazardous waste container.

Disposal: Dispose of the hazardous waste through your institution's designated chemical

waste disposal program, which typically involves incineration by a licensed vendor.[7] Do not

dispose of Lenumlostat down the drain or in the regular trash.

Handling Workflow Diagram
The following diagram illustrates the key stages and safety precautions for handling

Lenumlostat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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